5-hydroxy-2-[(2-methylbutanoyl)amino]benzoic acid

• IUPAC Name: 5-hydroxy-2-(2-methylbutanoylamino)benzoic acid
• InChI: InChI=1S/C12H15NO4/c1-3-7(2)11(15)13-10-5-4-8(14)6-9(10)12(16)17/h4-7,14H,3H2,1-2H3,(H,13,15)(H,16,17)
• InChI Key: MAXMFTBQSFMEHD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(=O)NC1=C(C=C(C=C1)O)C(=O)O
• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol

Description

5-hydroxy-2-[(2-methylbutanoyl)amino]benzoic acid, also known as mefenamic acid, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used to relieve pain and inflammation. It belongs to the anthranilic acid derivatives class of drugs and is structurally related to other NSAIDs such as aspirin and ibuprofen. Mefenamic acid is often used to treat menstrual cramps, headaches, and other types of pain.

Mechanism of Action

Mefenamic acid works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. Prostaglandins are involved in the inflammatory response and can cause pain, fever, and swelling. By inhibiting the production of prostaglandins, 5-hydroxy-2-[(2-methylbutanoyl)amino]benzoic acid acid can reduce pain and inflammation.
Biochemical and Physiological Effects:
Mefenamic acid has been shown to have a number of biochemical and physiological effects. It can reduce pain and inflammation, as well as fever. It has also been shown to have antispasmodic properties, meaning it can reduce muscle spasms. Mefenamic acid has been used to treat a variety of conditions, including menstrual cramps, headaches, and arthritis.

Advantages and Limitations for Lab Experiments

Mefenamic acid has several advantages for use in lab experiments. It is relatively inexpensive and widely available. It has also been extensively studied, meaning there is a wealth of information available on its properties and effects. However, like all drugs, 5-hydroxy-2-[(2-methylbutanoyl)amino]benzoic acid acid has limitations. It can have side effects, particularly when used in high doses or for long periods of time. It can also interact with other drugs and should be used with caution in certain populations, such as pregnant women.

Future Directions

There are several future directions for research on 5-hydroxy-2-[(2-methylbutanoyl)amino]benzoic acid acid. One area of interest is its potential use in the treatment of cancer. Mefenamic acid has been shown to have anti-tumor properties in some studies, and further research is needed to explore this potential use. Another area of interest is the development of new formulations of 5-hydroxy-2-[(2-methylbutanoyl)amino]benzoic acid acid that could improve its efficacy and reduce side effects. Finally, there is a need for further research on the long-term effects of 5-hydroxy-2-[(2-methylbutanoyl)amino]benzoic acid acid use, particularly in populations that may be more vulnerable to its side effects.

Scientific Research Applications

Mefenamic acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the production of prostaglandins, which are involved in the inflammatory response. Mefenamic acid has also been shown to have antipyretic properties, meaning it can reduce fever.